4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-methyl-3-[(3-methylbenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C17H16N2O3S/c1-10-4-3-5-12(8-10)15(20)19-17(23)18-14-9-13(16(21)22)7-6-11(14)2/h3-9H,1-2H3,(H,21,22)(H2,18,19,20,23)
• InChI Key: FZZKRKTVEHEDLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)C
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as MBCA, is a chemical compound that has been studied extensively in the field of pharmaceutical sciences. This compound has shown potential as a drug candidate due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. Additionally, 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been found to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth and division of bacterial cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid in lab experiments is its unique chemical structure and properties. This allows for the study of its mechanism of action and potential use as a drug candidate. However, one limitation is that 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is not widely available and can be difficult to synthesize.

Future Directions

There are several future directions for research on 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid. One area of interest is the development of new synthesis methods to make the compound more readily available. Additionally, further studies are needed to fully understand the mechanism of action of 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid and its potential use as a drug candidate. Finally, more research is needed to determine the safety and efficacy of 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid in humans.

Synthesis Methods

The synthesis of 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid involves the reaction of 3-methylbenzoyl chloride with thiourea to form 3-methylbenzoylthiourea. This intermediate is then reacted with 4-methyl-3-nitrobenzoic acid to form 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid. The final product is obtained by purification through recrystallization.

Scientific Research Applications

4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been extensively studied for its potential use as a drug candidate. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and bacterial infections. 4-methyl-3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has shown antibacterial activity against various strains of bacteria.